4-((5-chloro-2-methoxybenzamido)methyl)-N,N-dimethylpiperidine-1-carboxamide

• IUPAC Name: 4-[[(5-chloro-2-methoxybenzoyl)amino]methyl]-N,N-dimethylpiperidine-1-carboxamide
• InChI: InChI=1S/C17H24ClN3O3/c1-20(2)17(23)21-8-6-12(7-9-21)11-19-16(22)14-10-13(18)4-5-15(14)24-3/h4-5,10,12H,6-9,11H2,1-3H3,(H,19,22)
• InChI Key: HJSYVBKBVKTJES-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCC(CC1)CNC(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C17H24ClN3O3
• Molecular Weight: 353.8 g/mol

Description

The compound “4-((5-chloro-2-methoxybenzamido)methyl)-N,N-dimethylpiperidine-1-carboxamide” is an organic building block. It has been reported as an intermediate in the synthesis of glyburide.

Molecular Structure Analysis

The molecular formula of this compound is C16H17ClN2O4S. It has a molecular weight of 368.84. The structure includes a piperidine ring, a benzamide group, and a methoxy group.

Physical And Chemical Properties Analysis

The compound has a melting point of 209-214 °C. It is stored at a temperature of 2-8°C. The SMILES string representation of the compound is COc1ccc (Cl)cc1C (=O)NCCc2ccc (cc2)S (N) (=O)=O.

Mechanism of Action

The exact mechanism of action of 4-((5-chloro-2-methoxybenzamido)methyl)-N,N-dimethylpiperidine-1-carboxamide is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D3 receptor. This receptor is involved in the regulation of the mesolimbic dopamine system, which is implicated in the pathophysiology of various psychiatric disorders.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase dopamine release in the nucleus accumbens, a brain region involved in reward processing. This compound has also been shown to decrease anxiety-related behaviors in animal models. Additionally, it has been found to have neuroprotective effects in models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-((5-chloro-2-methoxybenzamido)methyl)-N,N-dimethylpiperidine-1-carboxamide is its high selectivity for the dopamine D3 receptor. This makes it a useful tool for investigating the role of this receptor in various physiological and pathological processes. However, one limitation of this compound is its relatively low potency, which can make it difficult to achieve significant effects at low doses.

Future Directions

There are several potential future directions for research on 4-((5-chloro-2-methoxybenzamido)methyl)-N,N-dimethylpiperidine-1-carboxamide. One area of interest is the development of more potent and selective dopamine D3 receptor antagonists. Another potential direction is the investigation of this compound's effects on other neurotransmitter systems, such as the serotonin and glutamate systems. Additionally, this compound may have potential therapeutic applications in other neurological and psychiatric disorders, such as Parkinson's disease and bipolar disorder.

Synthesis Methods

4-((5-chloro-2-methoxybenzamido)methyl)-N,N-dimethylpiperidine-1-carboxamide can be synthesized through a multistep process involving the reaction of 5-chloro-2-methoxybenzoic acid with N,N-dimethylpiperidin-4-amine, followed by the addition of chloroformic acid and triethylamine. The resulting intermediate is then treated with N,N-dimethylpiperidine-1-carboxamide to yield this compound.

Scientific Research Applications

4-((5-chloro-2-methoxybenzamido)methyl)-N,N-dimethylpiperidine-1-carboxamide has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. This compound has also been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms.